Cas no 2138129-10-7 (Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-methylpropyl)-)

• Product Name: Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-methylpropyl)-
• CAS No: 2138129-10-7
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5298873
• Update Time: 2025-05-21

Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-methylpropyl)-

• Inchi： 1S/C12H13NO2S/c1-7(2)3-8-5-13-6-9-4-10(12(14)15)16-11(8)9/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： NJSWLMNLMSZLCH-UHFFFAOYSA-N
• SMILES： C1=NC=C(CC(C)C)C2SC(C(O)=O)=CC1=2

Additional information on Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-methylpropyl)-

Thieno[3,2-c]pyridine-2-carboxylic Acid, 7-(2-methylpropyl)-: A Comprehensive Overview

The compound Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-methylpropyl)- (CAS No. 2138129-10-7) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are fused bicyclic systems combining a pyridine ring with a thiophene moiety. The presence of the carboxylic acid group at position 2 and the 7-(2-methylpropyl) substituent introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Thieno[3,2-c]pyridine-2-carboxylic acid derivatives in drug discovery. Researchers have explored its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential as an anticancer agent. The 7-(2-methylpropyl) substituent plays a crucial role in enhancing the compound's bioavailability and receptor binding affinity.

The synthesis of Thieno[3,2-c]pyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the thienopyridine core. One common approach involves the cyclization of appropriate precursors under acidic or basic conditions. The introduction of the carboxylic acid group is often achieved through oxidation or hydrolysis reactions. The 7-(2-methylpropyl) substituent is introduced via alkylation or coupling reactions, ensuring optimal regioselectivity and stereochemistry.

In terms of physical properties, Thieno[3,2-c]pyridine-2-carboxylic acid is characterized by its high melting point and moderate solubility in organic solvents. Its UV-vis spectrum reveals strong absorption bands due to the conjugated π-system within the thienopyridine framework. These properties make it suitable for applications in optoelectronics and materials science.

From an environmental perspective, studies on the biodegradability and toxicity of Thieno[3,2-c]pyridine-2-carboxylic acid are still limited. However, preliminary assessments suggest that it exhibits low acute toxicity to aquatic organisms. Further research is needed to evaluate its long-term environmental impact and potential for bioaccumulation.

In conclusion, Thieno[3,2-c]pyridine-2-carboxylic acid, with its unique structure and promising biological activity, represents a valuable molecule for both academic research and industrial applications. As advancements in synthetic methods and biological screening continue to unfold, this compound is poised to play an increasingly important role in the development of novel therapeutic agents and functional materials.